Cas no 1807264-65-8 (3-Cyano-4-ethyl-2-iodophenylacetic acid)

• Product Name: 3-Cyano-4-ethyl-2-iodophenylacetic acid
• CAS No: 1807264-65-8
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5010532
• Update Time: 2025-06-08

3-Cyano-4-ethyl-2-iodophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-2-iodophenylacetic acid

• Inchi： 1S/C11H10INO2/c1-2-7-3-4-8(5-10(14)15)11(12)9(7)6-13/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： WWJZUAPDRJOKET-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=CC=1CC(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-4-ethyl-2-iodophenylacetic acid

Comprehensive Overview of 3-Cyano-4-ethyl-2-iodophenylacetic acid (CAS No. 1807264-65-8)

3-Cyano-4-ethyl-2-iodophenylacetic acid (CAS No. 1807264-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano, ethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a phenylacetic acid backbone with strategic substitutions, makes it a valuable building block for drug discovery and material science applications.

The growing interest in 3-Cyano-4-ethyl-2-iodophenylacetic acid is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in oncology and neurodegenerative disease research. The compound's iodo moiety also makes it a candidate for radiolabeling studies, a technique widely used in diagnostic imaging and targeted therapy.

From a synthetic chemistry perspective, CAS No. 1807264-65-8 presents interesting challenges and opportunities. The presence of both electron-withdrawing (cyano and carboxylic acid) and electron-donating (ethyl) groups on the aromatic ring creates a unique electronic environment that can be exploited in cross-coupling reactions. This property aligns well with the current focus on green chemistry and atom-economical synthesis, as it may enable more efficient routes to complex molecules.

In the context of drug discovery, the structural features of 3-Cyano-4-ethyl-2-iodophenylacetic acid make it particularly relevant to modern medicinal chemistry strategies. The cyano group can serve as a hydrogen bond acceptor or be transformed into other functional groups, while the iodo substituent offers opportunities for further derivatization through metal-catalyzed reactions. These characteristics are especially valuable in the design of allosteric modulators and protein-protein interaction inhibitors, areas of intense research interest.

The compound's physicochemical properties have also been the subject of investigation. With a calculated logP reflecting moderate lipophilicity and the presence of ionizable groups, 3-Cyano-4-ethyl-2-iodophenylacetic acid demonstrates balanced solubility characteristics that are desirable for pharmaceutical applications. This balance is crucial for addressing current challenges in drug delivery and bioavailability enhancement, particularly for compounds targeting intracellular targets.

Recent advances in high-throughput screening and fragment-based drug design have further increased the relevance of compounds like CAS No. 1807264-65-8. Its moderate molecular weight and presence of multiple functional groups make it an attractive starting point for lead optimization programs. The compound's potential applications extend beyond pharmaceuticals, with possible uses in organic electronics and advanced materials, where its conjugated system and substituent effects could influence electronic properties.

Quality control and analytical characterization of 3-Cyano-4-ethyl-2-iodophenylacetic acid typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for ensuring the compound's purity and verifying its structure, particularly given the sensitivity of many modern synthetic applications to impurities. The development of robust analytical methods for this compound contributes to the broader field of quality by design (QbD) in chemical manufacturing.

As research continues to explore the potential of 3-Cyano-4-ethyl-2-iodophenylacetic acid, its role in addressing current scientific challenges becomes increasingly apparent. From enabling novel synthetic routes to serving as a key intermediate in drug development programs, this compound exemplifies the importance of carefully designed molecular building blocks in advancing both academic research and industrial applications. The ongoing optimization of its synthesis and exploration of its reactivity patterns continue to provide valuable insights for the chemical community.